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Compound of Interest

Compound Name: 6-(Cyanomethyl)nicotinonitrile

Cat. No.: B580303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of 6-
(Cyanomethyl)nicotinonitrile (CAS No: 1000516-33-5). Given the presence of a nitrile group,

this compound should be handled with the utmost care, assuming potential hazards associated

with cyanide compounds. This guide is intended to supplement, not replace, a comprehensive

Safety Data Sheet (SDS), which should be consulted whenever available.

I. Hazard Identification and Personal Protective
Equipment (PPE)
6-(Cyanomethyl)nicotinonitrile is classified with the following hazard statements: H315

(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).[1] Due to its chemical structure containing cyanide moieties, it is prudent to treat it

with the same precautions as other toxic cyanide compounds. The primary routes of exposure

are inhalation, skin contact, and ingestion.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection
Double-gloving with nitrile

rubber gloves.[2]

Nitrile gloves offer good

resistance to a range of

chemicals.[3][4] Double-

gloving provides an extra layer

of protection against potential

tears or permeation.

Eye and Face Protection
Safety goggles and a face

shield.

To protect against splashes,

dust, and vapors that can

cause serious eye irritation.

Respiratory Protection

A NIOSH/MSHA-approved

respirator should be used if

there is a risk of exceeding

exposure limits or if irritation is

experienced.[2]

To prevent inhalation of the

powdered compound, which

can cause respiratory irritation.

[1]

Body Protection
A lab coat, long pants, and

closed-toe shoes.

To prevent skin contact with

the chemical.

II. Safe Handling and Operational Plan
All work with 6-(Cyanomethyl)nicotinonitrile must be conducted in a certified chemical fume

hood to minimize inhalation exposure.[2] A designated area for working with this compound

should be clearly marked. It is highly recommended not to work alone when handling this

substance.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 6-(Cyanomethyl)nicotinonitrile.
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III. Emergency Procedures
In the event of an exposure, immediate and decisive action is critical.

Table 2: Emergency Exposure Response

Exposure Route Immediate Action

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. If not breathing, begin artificial

respiration. Seek immediate medical attention.

[2][5]

Skin Contact

Remove all contaminated clothing. Immediately

wash the affected area with soap and copious

amounts of water for at least 15 minutes. Seek

medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[5]

In case of a spill, evacuate the area and alert others. For a small spill within a chemical fume

hood, use an absorbent material, such as sand or vermiculite, to contain it.[6] Place the

absorbed material into a sealed container for disposal. For larger spills or spills outside of a

fume hood, evacuate the laboratory and contact your institution's Environmental Health and

Safety (EH&S) department.

IV. Disposal Plan
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All waste containing 6-(Cyanomethyl)nicotinonitrile, including contaminated PPE and

cleaning materials, must be treated as hazardous waste.

Table 3: Waste Disposal Protocol

Waste Type Disposal Procedure

Solid Waste
Collect in a clearly labeled, sealed, and

puncture-resistant container.

Contaminated Solvents
Collect in a labeled, sealed, and appropriate

solvent waste container.

Empty Containers

Triple-rinse with a suitable solvent. The rinsate

should be collected as hazardous waste.

Dispose of the container as directed by your

institution's waste management guidelines.

Do not dispose of this chemical down the drain.[7] All chemical waste must be disposed of

through your institution's EH&S department.

V. Physical and Chemical Properties
The following data is based on available information and predictions.

Table 4: Physicochemical Data

Property Value

Molecular Formula C8H5N3[8]

Molecular Weight 143.15 g/mol [1]

Predicted Boiling Point 319.1 ± 32.0 °C[8]

Predicted Density 1.19 ± 0.1 g/cm³[8]

By adhering to these safety protocols, researchers can minimize the risks associated with

handling 6-(Cyanomethyl)nicotinonitrile and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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